N-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-7-methoxybenzofuran-2-carboxamide

• IUPAC Name: N-[2-(furan-3-yl)-2-hydroxy-2-thiophen-2-ylethyl]-7-methoxy-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C20H17NO5S/c1-24-15-5-2-4-13-10-16(26-18(13)15)19(22)21-12-20(23,14-7-8-25-11-14)17-6-3-9-27-17/h2-11,23H,12H2,1H3,(H,21,22)
• InChI Key: QRYZAAFSMAGYBF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C(=O)NCC(C3=COC=C3)(C4=CC=CS4)O
• Molecular Formula: C20H17NO5S
• Molecular Weight: 383.4 g/mol

Description

N-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-7-methoxybenzofuran-2-carboxamide is a useful research compound. Its molecular formula is C20H17NO5S and its molecular weight is 383.42. The purity is usually 95%.
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Scientific Research Applications

Chemical Reactivity and Synthesis

Research on iminofurans and their chemistry demonstrates the potential of furan-3-yl and thiophen-2-yl containing compounds in synthesizing ethyl 2-[2-oxo-5-phenylfuran-3(2H)-ylideneamino]-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylates. These compounds exhibit promising qualities due to their high reactivity and potential biological action, including the introduction of thiophene substituents which further enhances these qualities. Such derivatives have been studied for their biological activity, showing promising results that exceed those of some drugs used in medicine (Shipilovskikh & Rubtsov, 2014).

Biological Activity

A series of compounds including furanthiofurin and thiophenthiofurin, analogues of tiazofurin with furan and thiophene moieties, have been synthesized and evaluated for their biological activities. These studies highlight the potential of furan and thiophene derivatives in medicinal chemistry, particularly in developing new anticancer and antiviral agents. For example, thiophenthiofurin exhibits cytotoxicity towards leukemia cells and inhibits inosine 5'-monophosphate dehydrogenase, indicating its potential in cancer therapy (Franchetti et al., 2000).

Antimicrobial Applications

The synthesis of novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines, incorporating furan-2-yl groups, has demonstrated significant antiprotozoal activity. These compounds exhibit strong DNA affinities and have shown considerable in vitro and in vivo activities against Trypanosoma brucei rhodesiense and Plasmodium falciparum, suggesting their potential as therapeutic agents against parasitic infections (Ismail et al., 2004).

Chelating Properties

Studies on transition metal chelates derived from benzofuran-1,3,4-oxadiazole combined molecules have explored their chelating properties. These investigations into the coordination chemistry of furan-3-yl and thiophen-2-yl containing ligands offer insights into the design of new metal complexes with potential applications in catalysis, materials science, and as antimicrobial agents (Varde & Acharya, 2017).